Cas no 1368514-33-3 (3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1h-indole)

• Product Name: 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1h-indole
• CAS No: 1368514-33-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5692633
• PubChem ID: 60089903
• Update Time: 2025-07-23

3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole
• EN300-1145446
• SCHEMBL12545823
• 1368514-33-3
• AKOS019066747
• 1H-Indole, 2,3-dihydro-3,3-dimethyl-5-(1-methylethyl)-
• 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1h-indole

• Inchi： 1S/C13H19N/c1-9(2)10-5-6-12-11(7-10)13(3,4)8-14-12/h5-7,9,14H,8H2,1-4H3
• InChI Key： HXBARTLQNQTBCY-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C(C)C)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±30.0 °C(Predicted)
• pka: 5.82±0.40(Predicted)

Additional information on 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1h-indole

Comprehensive Overview of 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole (CAS No. 1368514-33-3)

3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole, with the CAS number 1368514-33-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the indole derivatives family, a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals. The unique structural features of this molecule, including the dimethyl and isopropyl substituents, contribute to its distinct chemical properties and potential utility in various industrial and research applications.

In recent years, the demand for indole-based compounds has surged due to their relevance in drug discovery and development. Researchers are particularly interested in 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole for its potential role as a building block in the synthesis of more complex molecules. Its CAS number 1368514-33-3 serves as a critical identifier in chemical databases, facilitating efficient retrieval and reference in academic and industrial settings. The compound's molecular stability and reactivity make it a valuable candidate for further exploration in organic synthesis and material science.

The synthesis of 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole typically involves multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with the broader trend of green chemistry, which emphasizes the design of chemical products and processes that reduce or eliminate hazardous substances.

One of the most frequently asked questions about 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole pertains to its biological activity. While comprehensive studies are still ongoing, preliminary research suggests that this compound may exhibit pharmacological properties worth investigating. Its structural similarity to other bioactive indoles hints at potential applications in drug development, particularly in areas such as neurology and oncology. However, further in vitro and in vivo studies are necessary to validate these hypotheses.

From an industrial perspective, 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole is also being evaluated for its utility in material science. Its robust molecular framework makes it a promising candidate for the development of advanced polymers and functional materials. The compound's ability to undergo selective modifications further enhances its versatility, enabling researchers to tailor its properties for specific applications. This has led to increased interest from industries focused on high-performance materials and nanotechnology.

In conclusion, 3,3-Dimethyl-5-(propan-2-yl)-2,3-dihydro-1H-indole (CAS No. 1368514-33-3) represents a fascinating area of study with broad implications across multiple disciplines. Its unique chemical structure, combined with its potential biological and industrial applications, positions it as a compound of significant interest. As research continues to uncover new insights, this molecule is likely to play an increasingly important role in scientific innovation and technological advancement.